Cas no 486991-52-0 (Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)

• Product Name: Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• CAS No: 486991-52-0
• MF: C₂₅H₅₀N₂O₃
• MW: 426.676107883453
• CID: 3161705
• PubChem ID: 10224348
• Update Time: 2025-10-28

Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• D-erythro-N-[2-(1,3-dihydroxy-4E-octadecene)]-N''-hexane-urea-sphingosine
• D-erythro-N-[2-(1,3-dihydroxy-4E-octadecene)]-N'-hexane-urea-sphingosine
• D-erythro-C6-urea-ceramide
• 1-[(E,2S,3R)-1,3-Dihydroxyoctadec-4-en-2-yl]-3-hexylurea
• CHEMBL4866400
• Urea, N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
• AKOS040755187
• Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
• 486991-52-0
• C6 Urea Ceramide
• BDBM50569052

• Inchi： 1S/C25H50N2O3/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-20-24(29)23(22-28)27-25(30)26-21-19-8-6-4-2/h18,20,23-24,28-29H,3-17,19,21-22H2,1-2H3,(H2,26,27,30)/b20-18+/t23-,24+/m0/s1
• InChI Key： MIADELGCYXNHNP-VYQUXUJXSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)NC(NCCCCCC)=O

Computed Properties

• Exact Mass: 426.38214346g/mol
• Monoisotopic Mass: 426.38214346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 81.6Ų

Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-

Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- (CAS No. 486991-52-0): A Comprehensive Overview

Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-, identified by the CAS number 486991-52-0, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, exhibits promising applications in various scientific domains, including drug delivery systems, bioactive molecule synthesis, and therapeutic interventions.

The molecular structure of Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- is intricately designed to facilitate interactions with biological targets. The presence of multiple functional groups, such as hydroxyl and hydroxymethyl moieties, contributes to its versatility in chemical modifications and biological activities. These features make it an attractive candidate for the development of novel pharmaceutical agents and biomaterials.

In recent years, the compound has been extensively studied for its potential role in modulating cellular processes and enhancing therapeutic efficacy. Research has demonstrated that Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- can interact with specific biological pathways, leading to improved drug solubility and targeted delivery. These findings have opened new avenues for the design of more effective and efficient drug formulations.

One of the most compelling aspects of this compound is its ability to serve as a precursor for synthesizing complex bioactive molecules. The structural flexibility of Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- allows researchers to modify its core structure while retaining its desirable biological properties. This adaptability has been exploited in the development of novel therapeutic agents that exhibit enhanced pharmacokinetic profiles and reduced side effects.

The compound's unique chemical properties also make it suitable for applications in materials science. For instance, it can be used to develop biodegradable polymers that are capable of delivering drugs over extended periods. These polymers exhibit controlled release mechanisms, ensuring that therapeutic agents are released in a manner that optimizes their efficacy while minimizing toxicity.

Recent advancements in synthetic chemistry have further expanded the potential applications of Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-. New synthetic routes have been developed that allow for the efficient production of this compound on an industrial scale. These improvements have not only reduced production costs but also enhanced the availability of the compound for research and commercial purposes.

The biomedical applications of this compound are particularly noteworthy. Studies have shown that it can be used to enhance the bioavailability of poorly soluble drugs by forming inclusion complexes with them. This approach has been successfully applied in the development of oral formulations that deliver high doses of active pharmaceutical ingredients (APIs) without compromising their stability or efficacy.

In addition to its pharmaceutical applications, Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- has found utility in diagnostic imaging techniques. Its ability to form stable complexes with contrast agents has made it a valuable tool in magnetic resonance imaging (MRI) and other imaging modalities. These applications have significantly improved the accuracy and resolution of diagnostic procedures, leading to better patient outcomes.

The environmental impact of using this compound has also been carefully evaluated. Studies have demonstrated that it is biodegradable and does not pose significant risks to ecosystems when used appropriately. This environmental safety profile makes it an attractive choice for researchers who are seeking sustainable solutions for their chemical needs.

The future prospects for Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- are vast and exciting. Ongoing research is exploring its potential applications in regenerative medicine and tissue engineering. The compound's ability to promote cell proliferation and differentiation makes it a promising candidate for developing therapies that can repair damaged tissues and organs.

In conclusion, Urea,N-hexyl-N'-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-, with its CAS number 486991-52-0, represents a significant advancement in chemical and biomedical research. Its unique structural features and versatile applications make it a valuable tool for developing novel therapeutic agents, biomaterials, and diagnostic techniques. As research continues to uncover new uses for this compound, its impact on science and medicine is expected to grow even further.